Cas no 2228936-14-7 (3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3,3-difluoropropanoic acid
• CAS No: 2228936-14-7
• MF: C₁₄H₁₆ClF₂NO₄
• MW: 335.73095035553
• CID: 6122909
• PubChem ID: 165621016
• Update Time: 2025-10-28

3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3,3-difluoropropanoic acid
• 2228936-14-7
• EN300-1876716
• 3-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)-3,3-difluoropropanoic acid

• Inchi： 1S/C14H16ClF2NO4/c1-13(2,3)22-12(21)18-10-5-4-8(15)6-9(10)14(16,17)7-11(19)20/h4-6H,7H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： OTIUVQUANAOFAH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CC(=O)O)(F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 335.0735920g/mol
• Monoisotopic Mass: 335.0735920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3,3-difluoropropanoic acid

Introduction to 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3,3-difluoropropanoic acid (CAS No. 2228936-14-7)

3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3,3-difluoropropanoic acid, with the chemical identifier CAS No. 2228936-14-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3,3-difluoropropanoic acid features a combination of functional groups that contribute to its unique chemical properties. The presence of a tert-butoxy carbonylamino moiety and a chlorophenyl group provides a scaffold that is conducive to interactions with biological targets. Additionally, the difluoropropanoic acid component introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The fluorine atoms in 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3,3-difluoropropanoic acid contribute to its lipophilicity and resistance to enzymatic degradation, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The chlorophenyl group is particularly noteworthy, as it has been shown to enhance binding interactions with certain enzymes and receptors. This feature makes 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3,3-difluoropropanoic acid a promising starting point for the development of new therapeutic agents.

Recent studies have highlighted the importance of fluorinated compounds in the treatment of various diseases, including cancer and inflammatory disorders. The structural motifs present in 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3,3-difluoropropanoic acid align well with these trends, suggesting that it may have applications in multiple therapeutic areas.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butoxy carbonylamino group is particularly critical, as it provides a protective group for the amine functionality during subsequent reactions. The subsequent removal of this protecting group must be carried out under conditions that prevent unwanted side reactions.

Another important consideration in the synthesis is the handling of the chlorophenyl group. This moiety can be sensitive to various reaction conditions, and its stability must be maintained throughout the synthetic process. Additionally, the introduction of fluorine atoms requires specialized equipment and techniques to ensure high selectivity and efficiency.

Once synthesized, 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3,3-difluoropropanoic acid can be subjected to various biological assays to evaluate its activity against relevant targets. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays. The results from these studies will provide valuable insights into the potential therapeutic applications of this compound.

The use of computational methods has also become increasingly important in the evaluation of novel compounds like CAS No. 2228936-14-7. Molecular modeling techniques can be employed to predict how this compound interacts with biological targets at the atomic level. These predictions can guide experimental efforts and help identify potential lead compounds for further development.

In conclusion, 3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3,3-difluoropropanoic acid (CAS No. 2228936-14-7) represents a promising compound with potential applications in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further exploration, and ongoing studies are expected to provide additional insights into its biological activities and therapeutic potential.